Cas no 1354009-24-7 (Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine)

• Product Name: Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine
• CAS No: 1354009-24-7
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 2158012
• Update Time: 2025-10-28

Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-((s)-1-methyl-pyrrolidin-3-yl)-amine
• (S)-N-Cyclopropyl-1-methylpyrrolidin-3-amine
• AM96225
• Cyclopropyl-((S)-1-methylpyrrolidin-3-yl)amine
• Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine

• Inchi： 1S/C8H16N2/c1-10-5-4-8(6-10)9-7-2-3-7/h7-9H,2-6H2,1H3/t8-/m0/s1
• InChI Key： ZLPQXJJWUZUXAX-QMMMGPOBSA-N
• SMILES： N([C@@H]1CN(C)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Topological Polar Surface Area: 15.3

Additional information on Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine

Introduction to Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine (CAS No. 1354009-24-7)

Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine (CAS No. 1354009-24-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and pyrrolidine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine is defined by a cyclopropyl group attached to an (S)-1-methyl-pyrrolidin-3-yl amine moiety. The cyclopropyl ring, known for its high strain energy, imparts unique conformational properties to the molecule, which can influence its interactions with biological targets. The (S)-1-methyl-pyrrolidine moiety, on the other hand, contributes to the compound's chiral nature and can affect its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent and selective inhibitor of specific enzymes involved in neurodegenerative diseases. The ability to selectively target these enzymes makes it a valuable tool for developing novel therapeutic strategies.

In addition to its potential in neurodegenerative diseases, Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity profile make it suitable for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amine (CAS No. 1354009-24-7) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.